Cas no 475997-95-6 (1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol)

• Product Name: 1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol
• CAS No: 475997-95-6
• MF: C₁₁H₁₂N₂S
• MW: 204.291380882263
• CID: 3107793
• PubChem ID: 4961712
• Update Time: 2025-04-21

1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol Chemical and Physical Properties

Names and Identifiers

• 1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol
• AKOS005208413
• AKOS022359854
• SMR000262059
• CHEMBL1420254
• 475997-95-6
• 3-(3,5-dimethylphenyl)-1H-imidazole-2-thione
• MLS000394637
• HMS2583L18
• CS-0224216
• SR-01000062977
• SR-01000062977-1
• Z57981496
• AB00561931-02
• F2147-0324
• EN300-11828

• Inchi： 1S/C11H12N2S/c1-8-5-9(2)7-10(6-8)13-4-3-12-11(13)14/h3-7H,1-2H3,(H,12,14)
• InChI Key： KSNYAJMBIWXLIT-UHFFFAOYSA-N
• SMILES： S=C1NC=CN1C1C=C(C)C=C(C)C=1

Computed Properties

• Exact Mass: 204.07211956Da
• Monoisotopic Mass: 204.07211956Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 252
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 47.4Ų

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 337.1±52.0 °C at 760 mmHg
• Flash Point: 157.7±30.7 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-(3,5-dimethylphenyl)-1H-imidazole-2-thiol Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles